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Compound of Interest

Compound Name: Procaterol hydrochloride

Cat. No.: B1679087 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Procaterol hydrochloride, a potent β2-adrenoreceptor agonist.

Adherence to these procedures is critical to mitigate risks and ensure the well-being of all

laboratory personnel. This information has been compiled from various safety data sheets

(SDS) to offer a comprehensive overview of necessary precautions, operational plans, and

disposal protocols.

Procaterol hydrochloride hemihydrate is classified as a reproductive toxin (Category 2),

suspected of causing harm to fertility or an unborn child.[1] Therefore, strict adherence to

safety measures is imperative.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling Procaterol hydrochloride. This equipment must be worn at all times where there is a

potential for exposure.
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Protection Type Specific Requirements Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[1]

To protect eyes from dust

particles and splashes.[1]

Skin Protection

Wear impervious, flame-

resistant protective clothing.

Use chemical-impermeable

gloves (minimum standard BS

EN 374:2003).[1][2]

To prevent skin contact with

the chemical.[1]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[1] In case

of fire, a self-contained

breathing apparatus is

necessary.[1]

To prevent inhalation of dust or

aerosols.[1]

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing risks associated with handling Procaterol
hydrochloride. The following step-by-step workflow must be strictly followed:
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Verify Safety Equipment
(Shower, Eyewash)
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Weigh in a Fume Hood
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Wash Hands Thoroughly
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Safe handling workflow for Procaterol hydrochloride.
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Emergency Procedures: Immediate Actions for
Exposure
In the event of an exposure, immediate and decisive action is critical.

Inhalation:

Immediately move the affected person to an area with fresh air.[3][4]

If breathing is difficult or has stopped, provide artificial respiration.[3][4] Cardiopulmonary

resuscitation (CPR) may be necessary, but avoid mouth-to-mouth resuscitation.[5]

Seek immediate medical attention.[4]

Skin Contact:

Remove all contaminated clothing and shoes.[5]

Rinse the affected skin area thoroughly with large amounts of water.[5] Wash with soap and

plenty of water.[4]

Consult a physician.[4][5]

Eye Contact:

If present, remove any contact lenses.[5]

Immediately flush the eyes with large amounts of water for at least 15 minutes, ensuring to

separate the eyelids with fingers for adequate flushing.[5]

Seek prompt medical attention.[5]

Ingestion:

If the person is conscious, wash out their mouth with water.[5]

Never give anything by mouth to an unconscious person.[4][5]
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Do NOT induce vomiting unless directed by medical personnel.[5]

Seek immediate medical assistance, which may include gastric lavage.[3]

Accidental Release and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Accidental Release Measures:

Personal Precautions: Avoid the formation of dust and breathing in vapors, mist, or gas.[1]

Use the personal protective equipment outlined above.[1] Evacuate personnel to safe areas.

[5]

Environmental Precautions: Prevent the product from entering drains.[1][2]

Containment and Cleaning: Sweep up the spilled material and place it into a suitable, closed,

and airtight container for disposal.[1] Ensure the area is well-ventilated.[3]

Disposal:

Dispose of the substance and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Contaminated gloves should be disposed of after use in accordance with good laboratory

practices and applicable laws.[4]

Do not allow the product to be released into the environment.

By implementing these safety protocols, you can create a secure research environment for the

handling of Procaterol hydrochloride, ensuring both the integrity of your work and the safety

of your team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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